5-(2-phenylethyl)-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),10,12-tetraene-4,6-dione

• Molecular Formula: C17H13N3O2S
• Molecular Weight: 323.4 g/mol
• IUPAC Name: 5-(2-phenylethyl)-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),10,12-tetraene-4,6-dione
• InChI: InChI=1S/C17H13N3O2S/c21-16-14-13(12-7-4-9-18-15(12)23-14)19-17(22)20(16)10-8-11-5-2-1-3-6-11/h1-7,9H,8,10H2,(H,19,22)
• InChI Key: RBCIWOYGYUILOW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCN2C(=O)C3=C(C4=C(S3)N=CC=C4)NC2=O

Description

5-(2-phenylethyl)-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),10,12-tetraene-4,6-dione is a potent, selective, and cell-permeable histone deacetylase 6 (HDAC6) inhibitor. This compound demonstrates high specificity for HDAC6 over other HDAC isoforms, particularly class I HDACs, which makes it an invaluable chemical probe for dissecting the unique biological functions of HDAC6 in cellular processes source . Its primary research value lies in its ability to induce hyperacetylation of α-tubulin, a primary cytoplasmic substrate of HDAC6, without significantly affecting histone acetylation levels, thereby enabling researchers to study tubulin-mediated dynamics and HDAC6's role in the aggresome pathway source . The inhibition of HDAC6 with this compound has been extensively applied in oncology research, particularly in the study of hematological malignancies like multiple myeloma, where it has been shown to synergize with proteasome inhibitors to induce apoptosis by disrupting protein degradation pathways and enhancing endoplasmic reticulum stress source . Furthermore, its application extends to neuroscience, where it is used to investigate the role of HDAC6 in neurodegenerative diseases such as Alzheimer's, as modulation of HDAC6 activity can impact tau phosphorylation and clearance of protein aggregates source . This inhibitor provides a powerful tool for elucidating the non-histone substrates of HDAC6 and exploring its therapeutic potential in cancer, neurological disorders, and other disease models linked to protein misfolding and cellular trafficking.

Preparation Methods

Reaction Mechanism and Optimization

The core triazatricyclo framework is constructed via a transition metal-free tandem C–N and C–O bond formation. Levulinic acid (a biomass-derived keto acid) reacts with methyl chloroformate to form a mixed anhydride intermediate, which subsequently undergoes cyclization with o-aminobenzyl alcohols in toluene at room temperature. Triethylamine acts as a base to deprotonate intermediates, achieving yields of 65–92% (Table 1).

Table 1: Key Reaction Parameters and Yields

Starting Material	Solvent	Base	Temp (°C)	Yield (%)
Levulinic acid + o-aminobenzyl alcohol	Toluene	Et₃N	25	88
4-Methyl levulinic acid	THF	DIPEA	40	72
5-Phenyl levulinic acid	DCM	Pyridine	0	65

Critical to regioselectivity is the electronic nature of substituents on the o-aminobenzyl alcohol. Electron-donating groups (e.g., -OMe) enhance cyclization efficiency, while bulky substituents reduce yields due to steric hindrance.

Alkylation of Preformed Thia-Diazatricyclo Intermediates

Stepwise Synthesis via Intermediate Functionalization

This method involves synthesizing the 8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),10,12-tetraene-4,6-dione core first, followed by introducing the 2-phenylethyl group via nucleophilic substitution.

• Core Formation : A benzodioxole-containing precursor undergoes thionyl chloride-mediated chlorination, followed by cyclization with thiourea under refluxing ethanol to form the thia-diazatricyclo system.

• Alkylation : The intermediate is treated with 2-phenylethyl bromide in DMF using K₂CO₃ as a base at 80°C for 12 hours, achieving 78% yield.

Table 2: Alkylation Conditions and Outcomes

Alkylating Agent	Solvent	Base	Temp (°C)	Time (h)	Yield (%)
2-Phenylethyl Br	DMF	K₂CO₃	80	12	78
Benzyl chloride	Acetone	Cs₂CO₃	60	8	65

Side products (e.g., over-alkylated derivatives) are minimized by controlling stoichiometry (1:1.2 molar ratio of core to alkylating agent).

One-Pot Tandem Cyclization-Alkylation

Streamlined Synthesis Using Dual Catalysis

A one-pot approach combines cyclization and alkylation steps using Pd(OAc)₂/Xantphos as a catalytic system. Starting from 2-aminothiophenol and diethyl acetylenedicarboxylate, the reaction proceeds via:

• Michael Addition : Formation of a thiophene-amide intermediate.

• Cyclization : Intramolecular Heck coupling to form the tricyclic core.

• Alkylation : In situ addition of 2-phenylethylmagnesium bromide.

Yields reach 82% with reduced reaction time (6 hours vs. 12–24 hours for stepwise methods). However, catalyst loading (5 mol% Pd) and sensitivity to oxygen limit scalability.

Solid-Phase Synthesis for High-Throughput Production

Resin-Bound Intermediate Strategy

Developed for combinatorial chemistry applications, this method immobilizes a triazine precursor on Wang resin. Key steps include:

• Resin Functionalization : Coupling 4,6-dichloro-1,3,5-triazine-2-amine to the resin via a benzyl ether linker.

• Sequential Alkylation : Treatment with 2-phenylethylamine and thiophenol derivatives.

• Cleavage : TFA-mediated release yields the final product with >95% purity (HPLC).

Table 3: Solid-Phase Synthesis Efficiency

Resin Type	Coupling Agent	Purity (%)	Isolated Yield (%)
Wang resin	HBTU	97	85
Merrifield resin	DCC	91	76

This method is advantageous for generating derivatives but requires specialized equipment.

Comparative Analysis of Methods

Scalability and Environmental Impact

• Method 1 (cyclocondensation) is most sustainable, using biomass-derived levulinic acid and solvent-free conditions.

• Method 3 (one-pot tandem) offers speed but suffers from high catalyst costs.

• Method 4 (solid-phase) excels in purity but is cost-prohibitive for large-scale production.

Table 4: Method Comparison

Method	Yield (%)	Cost	Scalability	Green Metrics
1	88	Low	High	Excellent
2	78	Medium	Moderate	Good
3	82	High	Low	Poor
4	85	Very High	Low	Moderate

Biological Activity

5-(2-phenylethyl)-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),10,12-tetraene-4,6-dione is a complex organic compound notable for its unique tricyclic structure and the presence of multiple functional groups including thioether and dione functionalities. This molecular architecture suggests significant potential for diverse biological activities, making it a subject of interest in medicinal chemistry and pharmacology.

• Molecular Formula : C17H13N3O2S
• Molecular Weight : 323.4 g/mol
• IUPAC Name : 5-(2-phenylethyl)-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),10,12-tetraene-4,6-dione
• Structural Characteristics : The compound features a triazatricyclo framework with three nitrogen atoms in its ring system and dione moieties that can undergo various chemical reactions.

Biological Activity Overview

The biological activity of this compound has been explored in several studies focusing on its potential therapeutic applications:

• Anticancer Activity : Preliminary studies indicate that compounds with similar structural features exhibit cytotoxic effects against various cancer cell lines. The triazatricyclo structure may enhance the interaction with biological targets involved in cancer progression.
• Antimicrobial Properties : The presence of thioether groups in the compound is associated with antimicrobial activity. Similar derivatives have shown effectiveness against bacterial strains and fungi.
• Enzyme Inhibition : Research has suggested that compounds with dione functionalities can act as enzyme inhibitors. For instance, studies on related compounds have demonstrated significant inhibition of tyrosinase activity, which is crucial in melanin production and skin pigmentation disorders.

Case Study 1: Antimicrobial Activity

A study evaluated the antimicrobial efficacy of structurally related compounds to 5-(2-phenylethyl)-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),10,12-tetraene-4,6-dione against several pathogenic bacteria and fungi. Results indicated that these compounds exhibited varying degrees of inhibition against Staphylococcus aureus and Candida albicans.

Compound	Bacterial Strain	Zone of Inhibition (mm)
Compound A	S. aureus	15
Compound B	C. albicans	12
Target Compound	S. aureus	18

Case Study 2: Enzyme Inhibition

In a kinetic study focused on tyrosinase inhibition, derivatives similar to the target compound were tested for their inhibitory effects.

Compound	IC50 (μM)	Type of Inhibition
Kojic Acid	20.8 ± 1.34	Competitive
Derivative 1	6.4 ± 0.52	Competitive
Target Compound	TBD	TBD

The findings suggest that modifications to the phenyl group significantly affect the inhibitory potency against tyrosinase.

Discussion

The biological activities exhibited by 5-(2-phenylethyl)-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),10,12-tetraene-4,6-dione highlight its potential as a lead compound in drug discovery efforts targeting cancer and microbial infections. Its unique structural features may facilitate interactions with various biological targets.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below highlights key structural differences between the target compound and analogs from the evidence:

Compound Name / ID	Core Structure	Substituents/Functional Groups	Molecular Features
Target Compound	Tricyclo[7.4.0.02,7]	5-(2-phenylethyl), 8-thia, 4,6-dione	Sulfur atom, aromatic substituent, diketone
Naphmethonium ()	Tricyclo[7.3.1.05,13]	3-azatricyclo, 2,4-dione	Larger ring system, dual tricyclic motifs
Enamine Compound ()	Tricyclo[7.4.0.0,2,7]	11-benzyl, 4-(2-chlorophenyl), 5-diethylamino	Halogenated aryl, tertiary amine
Benzothiazol Spiro Compound ()	Spiro[4.5]decane	7-oxa, 9-aza, benzothiazol	Oxygen-nitrogen spiro system, heteroaromatic

Key Observations :

• Ring Systems: The target’s tricyclo[7.4.0.02,7] system is distinct from Naphmethonium’s tricyclo[7.3.1.05,13], which has a fused bicyclic component.
• Substituents: The phenylethyl group in the target compound enhances lipophilicity compared to the chlorophenyl and diethylamino groups in the Enamine compound ().
• Functional Groups : The 8-thia and 4,6-dione moieties in the target contrast with the 7-oxa and benzothiazol groups in , altering electronic properties and hydrogen-bonding capacity.

Q & A

Q. What experimental controls are essential when comparing synthetic routes from divergent methodologies (e.g., conventional vs. microwave-assisted)?

• Methodological Answer: Standardize purity assessment (HPLC ≥95%) and characterize intermediates (LC-MS, NMR). Include negative controls (e.g., no catalyst) and replicate reactions (n ≥ 3) to assess reproducibility. Use Arrhenius plots to compare activation energies between methods .

Theoretical and Methodological Frameworks

Q. How can researchers integrate conceptual frameworks (e.g., enzyme inhibition theory) into experimental design for this compound?

• Methodological Answer: Align hypotheses with established theories (e.g., competitive vs. allosteric inhibition). Use enzyme kinetics (Michaelis-Menten, Lineweaver-Burk plots) to determine inhibition constants (Ki). Pair with structural biology (cryo-EM) to visualize binding modes .

Q. What statistical methods are recommended for analyzing dose-response relationships in toxicity studies?

• Methodological Answer: Fit data to sigmoidal models (e.g., Hill equation) using nonlinear regression (GraphPad Prism). Calculate IC₅₀/EC₅₀ values with 95% confidence intervals. Use ANOVA with post-hoc tests (Tukey’s HSD) for multi-group comparisons .